Cas no 1256805-46-5 (1-(5-Bromo-6-chloropyridin-2-yl)ethanone)

• Product Name: 1-(5-Bromo-6-chloropyridin-2-yl)ethanone
• CAS No: 1256805-46-5
• MF: C₇H₅BrClNO
• MW: 234.477699995041
• CID: 1089018
• PubChem ID: 71721352
• Update Time: 2025-10-28

1-(5-Bromo-6-chloropyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-6-chloropyridin-2-yl)ethanone
• 1256805-46-5
• 1-(5-Bromo-6-chloropyridin-2-yl)ethan-1-one
• DTXSID70856950
• Ethanone, 1-(5-bromo-6-chloro-2-pyridinyl)-

• Inchi： 1S/C7H5BrClNO/c1-4(11)6-3-2-5(8)7(9)10-6/h2-3H,1H3
• InChI Key： WAMKITFJSQGLOI-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(C)=O)C=C1)Cl

Computed Properties

• Exact Mass: 232.92430g/mol
• Monoisotopic Mass: 232.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30Ų

Additional information on 1-(5-Bromo-6-chloropyridin-2-yl)ethanone

Recent Advances in the Study of 1-(5-Bromo-6-chloropyridin-2-yl)ethanone (CAS: 1256805-46-5)

1-(5-Bromo-6-chloropyridin-2-yl)ethanone (CAS: 1256805-46-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in chemical transformations. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the use of 1-(5-Bromo-6-chloropyridin-2-yl)ethanone as a precursor in the synthesis of pyridine-based kinase inhibitors. The researchers demonstrated that this compound could be efficiently converted into a series of derivatives with potent inhibitory activity against specific kinases implicated in cancer and inflammatory diseases. The study utilized a combination of computational modeling and experimental validation to optimize the synthetic pathway, achieving high yields and purity.

In another significant development, a team of researchers from a leading pharmaceutical company reported the application of 1-(5-Bromo-6-chloropyridin-2-yl)ethanone in the synthesis of a new class of antiviral agents. The compound served as a critical building block in the construction of molecules targeting viral proteases. The study, published in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's versatility and its potential to contribute to the fight against emerging viral infections.

Further investigations into the chemical properties of 1-(5-Bromo-6-chloropyridin-2-yl)ethanone have revealed its utility in metal-catalyzed cross-coupling reactions. A recent article in Organic Letters detailed the use of this compound in palladium-catalyzed Suzuki-Miyaura couplings, enabling the efficient synthesis of complex heterocyclic structures. These findings underscore the compound's importance in modern synthetic chemistry and its role in facilitating the discovery of new drug candidates.

The safety and handling of 1-(5-Bromo-6-chloropyridin-2-yl)ethanone have also been a subject of recent research. A study published in Chemical Research in Toxicology evaluated the compound's toxicity profile and recommended specific safety measures for its use in laboratory and industrial settings. The findings emphasized the need for proper ventilation and personal protective equipment when handling this compound, given its potential irritant properties.

In conclusion, 1-(5-Bromo-6-chloropyridin-2-yl)ethanone (CAS: 1256805-46-5) continues to be a valuable tool in chemical and pharmaceutical research. Its applications span from drug discovery to agrochemical development, and recent studies have further expanded its potential. Future research is expected to explore additional derivatives and applications, solidifying its role as a cornerstone in synthetic chemistry.